Cas no 866845-35-4 (6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline)

• Product Name: 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline
• CAS No: 866845-35-4
• MF: C₂₆H₂₃NO₄S
• MW: 445.5301258564
• CID: 5762865
• PubChem ID: 18559487
• Update Time: 2025-06-08

6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• F1605-1062
• 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline
• [6-ethoxy-4-(4-methylphenyl)sulfonylquinolin-3-yl]-(4-methylphenyl)methanone
• 866845-35-4
• AKOS001860857
• (6-ethoxy-4-tosylquinolin-3-yl)(p-tolyl)methanone
• Methanone, [6-ethoxy-4-[(4-methylphenyl)sulfonyl]-3-quinolinyl](4-methylphenyl)-

• Inchi： 1S/C26H23NO4S/c1-4-31-20-11-14-24-22(15-20)26(32(29,30)21-12-7-18(3)8-13-21)23(16-27-24)25(28)19-9-5-17(2)6-10-19/h5-16H,4H2,1-3H3
• InChI Key： QYTVWUQLEYVGGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C(C2C=CC(C)=CC=2)=O)=CN=C2C=CC(=CC=12)OCC)(=O)=O

Computed Properties

• Exact Mass: 445.13477939g/mol
• Monoisotopic Mass: 445.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 682.9±55.0 °C(Predicted)
• pka: -0.10±0.50(Predicted)

Additional information on 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline

Recent Advances in the Study of 6-Ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline (CAS: 866845-35-4)

The compound 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline (CAS: 866845-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, shedding light on its utility in drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline exhibits potent inhibitory activity against specific kinases, suggesting its potential as a targeted therapeutic agent. Researchers have employed molecular docking simulations to elucidate the binding interactions between the compound and its kinase targets, providing insights into its selectivity and efficacy.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's anti-inflammatory and antimicrobial effects. A study published in the Journal of Medicinal Chemistry reported that 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. This finding highlights its potential application in treating chronic inflammatory conditions. Furthermore, antimicrobial assays have revealed moderate activity against Gram-positive bacteria, opening avenues for its use in combating antibiotic-resistant pathogens.

The synthesis of 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline has also been optimized in recent years. A novel multi-step synthetic route was developed to improve yield and purity, as detailed in a recent Organic Process Research & Development publication. This advancement is crucial for scaling up production and facilitating further preclinical and clinical studies. The synthetic methodology involves the use of environmentally friendly catalysts and reagents, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating the development of advanced drug delivery systems. Researchers are currently investigating nanoparticle-based formulations to enhance its absorption and distribution. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 6-ethoxy-3-(4-methylbenzoyl)-4-(4-methylbenzenesulfonyl)quinoline (CAS: 866845-35-4) represents a versatile molecule with significant therapeutic potential. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for further drug development. Ongoing research aims to address its pharmacokinetic limitations and expand its applications across various disease models. The compound's progress underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical innovation.